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Compound of Interest

Compound Name: 4-Methoxyisoindoline

Cat. No.: B166256 Get Quote

Technical Guide: 4-Methoxyisoindoline
For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Methoxyisoindoline, also known as 4-methoxy-2,3-dihydro-1H-isoindole, is a substituted

isoindoline derivative. The isoindoline scaffold is a core structural motif found in various

biologically active compounds and natural products, making its derivatives valuable building

blocks in medicinal chemistry and drug discovery.[1] This technical guide provides a

comprehensive overview of the commercial availability, physicochemical properties, and a

representative synthesis protocol for 4-Methoxyisoindoline and its hydrochloride salt,

intended for professionals in research and development.

Physicochemical Properties
The fundamental physicochemical properties of 4-Methoxyisoindoline and its common salt

form are summarized below. These parameters are essential for experimental design,

formulation, and analytical characterization.

Table 1: Physicochemical Data
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Property
4-Methoxyisoindoline
(Free Base)

4-Methoxyisoindoline
Hydrochloride

IUPAC Name
4-methoxy-2,3-dihydro-1H-

isoindole

4-methoxy-2,3-dihydro-1H-

isoindole;hydrochloride

CAS Number 127168-73-4 1203682-51-2

Molecular Formula C₉H₁₁NO C₉H₁₂ClNO

Molecular Weight 149.19 g/mol 185.65 g/mol

Appearance Data not available Slightly yellow solid

Solubility Data not available
Enhanced aqueous solubility

over free base

Commercial Availability and Suppliers
4-Methoxyisoindoline and its hydrochloride salt are available from various chemical suppliers,

typically on a research scale. Purity levels are generally high, suitable for most R&D

applications. Pricing is subject to fluctuation and should be confirmed by direct inquiry.

Table 2: Commercial Supplier Information
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Supplier
Product
Name

CAS
Number

Product
Number

Purity
Available
Quantities

Sigma-

Aldrich

4-

Methoxyisoin

doline

hydrochloride

1203682-51-

2

CIAH987F68

E2
Not specified Inquire

BOC

Sciences

Methyl

Isoindoline-4-

carboxylate

Hydrochloride

127168-90-5 BB006737 Not specified Inquire

Alfa

Chemistry

Methyl

isoindoline-4-

carboxylate

hcl

127168-90-5
ACM1271689

05
Not specified Inquire

ChemUnivers

e

4-

METHOXYIS

OINDOLINE

HYDROCHL

ORIDE

1203682-51-

2
Not specified Custom Inquire

ACE Biolabs

4-

Methoxyisoin

doline

hydrochloride

1203682-51-

2
C40443B 97% 25mg, 50mg

*Note: Some suppliers list the related methyl ester derivative. Researchers should verify the

exact structure with the supplier before purchase.

Synthesis and Experimental Protocols
A specific, peer-reviewed synthesis protocol for 4-Methoxyisoindoline is not readily available

in published literature. However, a general and robust method for producing structurally related

4-substituted isoindolines has been described, for instance, in the synthesis of 4-halo-

isoindoline hydrochloride.[2] The following section outlines a representative two-step synthetic

procedure adapted from this methodology, which is a plausible route for the target compound.
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Representative Synthesis of 4-Substituted Isoindolines
This process involves the initial formation of an N-benzyl protected isoindoline followed by a

deprotection/reduction step to yield the final product.

Step 1: Synthesis of 2-Benzyl-4-methoxyisoindoline

Reaction Setup: To a round-bottomed flask, add 1-bromo-2,3-bis(bromomethyl)benzene (1

equivalent), benzylamine (1.2 equivalents), potassium carbonate (2 equivalents) as the

base, and toluene as the solvent.[2]

Reaction Conditions: Heat the mixture to reflux (approximately 105-110 °C).[2]

Monitoring: Monitor the reaction progress using Thin Layer Chromatography (TLC) or High-

Performance Liquid Chromatography (HPLC) until the starting material is consumed

(typically 8-16 hours).[2]

Work-up: After cooling to room temperature, filter the mixture to remove inorganic salts.

Wash the filtrate with water and then with brine.

Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate the solvent under reduced pressure. The crude product, N-benzyl-4-
methoxyisoindoline, can be purified further by column chromatography on silica gel.

Step 2: Debenzylation to form 4-Methoxyisoindoline Hydrochloride

Reaction Setup: Dissolve the N-benzyl-4-methoxyisoindoline from the previous step (1

equivalent) in an alcoholic solvent such as methanol or ethanol.[2]

Catalyst and Reagent: Add 5-10% Palladium on carbon (Pd/C) as the catalyst (typically 10:1

substrate to catalyst mass ratio) and formic acid (4 equivalents) as the hydrogen source.[2]

Reaction Conditions: Heat the reaction mixture to 60-65 °C for 2-3 hours.[2]

Monitoring: Monitor the disappearance of the starting material by TLC or HPLC.

Work-up: Upon completion, cool the reaction and filter through a pad of Celite to remove the

Pd/C catalyst.
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Salt Formation: Concentrate the filtrate under reduced pressure. Dissolve the residue in a

suitable solvent (e.g., diethyl ether or ethyl acetate) and bubble hydrogen chloride (HCl) gas

through the solution, or add a solution of HCl in isopropanol, to precipitate the hydrochloride

salt.

Isolation: Collect the resulting solid by filtration, wash with cold solvent, and dry under

vacuum to yield 4-Methoxyisoindoline hydrochloride.

Experimental Workflow Visualization
The following diagram illustrates the logical flow of the representative synthesis described

above.
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Step 1: N-Benzylation

Step 2: Debenzylation & Salt Formation
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Fig. 1: Representative workflow for the synthesis of 4-Methoxyisoindoline HCl.
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Safety and Handling
A specific Safety Data Sheet (SDS) for 4-Methoxyisoindoline is not widely available.

However, for the related compound, isoindoline, and other hydrochloride salts, general

handling precautions should be observed.[3]

Hazard Statements: May cause skin, eye, and respiratory tract irritation.[3][4] The

toxicological properties have not been fully investigated.[4]

Precautionary Measures:

Handle in a well-ventilated area or under a chemical fume hood.[3]

Wear appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat.[3]

Avoid breathing dust, fumes, or vapors.[3]

Wash hands thoroughly after handling.[4]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[4]

Users must consult the supplier-provided SDS for specific handling and safety information

before use.

Conclusion
4-Methoxyisoindoline is a commercially available research chemical that serves as a valuable

building block for more complex molecules. While a dedicated, published synthesis protocol is

not prominent, its preparation can be reasonably achieved through established methods for

analogous isoindoline structures. The data presented in this guide are intended to facilitate its

procurement and application in drug discovery and chemical synthesis programs.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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